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For Researchers, Scientists, and Drug Development Professionals

Introduction

The catalytic trimerization of methyl isocyanate (MIC) is a crucial chemical transformation that
yields 1,3,5-trimethyl-1,3,5-triazinane-2,4,6-trione, also known as trimethyl isocyanurate. This
cyclic trimer possesses a stable six-membered ring structure and finds applications in various
fields, including the development of polymers and as a building block in organic synthesis. The
selection of an appropriate catalyst is paramount to control the cyclotrimerization process
efficiently and to prevent the formation of undesired linear polymers. This document provides
detailed protocols for the catalytic trimerization of methyl isocyanate using various catalysts,
summarizes key quantitative data, and outlines analytical methods for product characterization.
The formation of the MIC trimer is an exothermic reaction (1246 joules per gram of MIC), which
can lead to violent boiling of the MIC if not properly controlled.[1]

Reaction Pathway

The overall reaction involves the cyclotrimerization of three molecules of methyl isocyanate to
form one molecule of 1,3,5-trimethyl-1,3,5-triazinane-2,4,6-trione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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